Cas no 1261919-38-3 (2-hydroxy-4-(3-methylsulfonylphenyl)benzaldehyde)

• Product Name: 2-hydroxy-4-(3-methylsulfonylphenyl)benzaldehyde
• CAS No: 1261919-38-3
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• MDL: MFCD18314850
• CID: 1219322
• PubChem ID: 53220590
• Update Time: 2025-06-12

2-hydroxy-4-(3-methylsulfonylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-(3-methylsulfonylphenyl)benzaldehyde
• MFCD18314850
• 2-FORMYL-5-(3-METHYLSULFONYLPHENYL)PHENOL
• 1261919-38-3
• 3-Hydroxy-3'-(methanesulfonyl)[1,1'-biphenyl]-4-carbaldehyde
• 2-Formyl-5-(3-methylsulfonylphenyl)phenol, 95%
• DTXSID90685320

• MDL： MFCD18314850
• Inchi： 1S/C14H12O4S/c1-19(17,18)13-4-2-3-10(7-13)11-5-6-12(9-15)14(16)8-11/h2-9,16H,1H3
• InChI Key： IMSFJWBSIDNWNA-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)C1C=CC(C=O)=C(C=1)O)(=O)=O

Computed Properties

• Exact Mass: 276.04563003g/mol
• Monoisotopic Mass: 276.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.8Ų

Additional information on 2-hydroxy-4-(3-methylsulfonylphenyl)benzaldehyde

2-Hydroxy-4-(3-Methylsulfonylphenyl)benzaldehyde: A Comprehensive Overview

2-Hydroxy-4-(3-methylsulfonylphenyl)benzaldehyde (CAS No. 1261919-38-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its aromatic ring system, a hydroxyl group, and a methylsulfonyl substituent, which collectively contribute to its distinctive properties and reactivity.

The molecular formula of 2-hydroxy-4-(3-methylsulfonylphenyl)benzaldehyde is C₁₅H₁₄O₄S, and it has a molecular weight of approximately 286.33 g/mol. The presence of the hydroxyl group and the methylsulfonyl substituent imparts polarity to the molecule, making it soluble in polar solvents such as water and ethanol. This solubility profile is crucial for its applications in both laboratory research and industrial processes.

In the realm of medicinal chemistry, 2-hydroxy-4-(3-methylsulfonylphenyl)benzaldehyde has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its anti-inflammatory and antioxidant properties, which are attributed to the presence of the hydroxyl group and the methylsulfonyl substituent. These properties make it a promising candidate for the development of new therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 2-hydroxy-4-(3-methylsulfonylphenyl)benzaldehyde. The researchers found that this compound significantly inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action was attributed to the compound's ability to modulate nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 2-hydroxy-4-(3-methylsulfonylphenyl)benzaldehyde has also shown promise as an antioxidant. A 2020 study published in the Oxidative Medicine and Cellular Longevity journal demonstrated that this compound effectively scavenged reactive oxygen species (ROS) and protected cells from oxidative damage. The antioxidant activity was attributed to the hydroxyl group, which can donate electrons to neutralize free radicals.

In addition to its biological activities, 2-hydroxy-4-(3-methylsulfonylphenyl)benzaldehyde has been investigated for its potential use in materials science. Its unique chemical structure makes it a valuable intermediate for the synthesis of more complex molecules with specific functionalities. For instance, it can be used as a building block for the preparation of advanced polymers and functional materials with tailored properties.

A notable application of 2-hydroxy-4-(3-methylsulfonylphenyl)benzaldehyde in materials science is its use as a precursor for the synthesis of luminescent materials. A 2019 study published in the Journal of Materials Chemistry C reported that this compound can be incorporated into polymer matrices to create luminescent composites with enhanced photophysical properties. These composites have potential applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthetic routes for preparing 2-hydroxy-4-(3-methylsulfonylphenyl)benzaldehyde have been well-documented in the literature. One common method involves the condensation of 3-methylthiophenol with 2-hydroxybenzaldehyde followed by oxidation to form the methylsulfonyl group. This synthetic approach is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In conclusion, 2-hydroxy-4-(3-methylsulfonylphenyl)benzaldehyde (CAS No. 1261919-38-3) is a multifaceted compound with a wide range of potential applications. Its anti-inflammatory and antioxidant properties make it a promising candidate for drug discovery, while its unique chemical structure offers opportunities for advanced materials development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both scientific research and industrial innovation.